Methyl 4-(4-bromophenyl)thiophene-2-carboxylate
Description
Methyl 4-(4-bromophenyl)thiophene-2-carboxylate (MBTC) is an organic compound with a molecular structure of C13H9BrOS2. It is a derivative of thiophene, which is a five-membered ring consisting of one sulfur atom and four carbon atoms. MBTC is an important research compound due to its unique properties and potential applications in a variety of scientific fields.
Scientific Research Applications
Anti-inflammatory and Anti-psychotic Drugs
Thiophene and its derivatives have been reported to possess anti-inflammatory and anti-psychotic properties . Therefore, “Methyl 4-(4-bromophenyl)thiophene-2-carboxylate” could potentially be used in the development of new drugs with these therapeutic effects.
Anti-arrhythmic and Anti-anxiety Medications
Thiophene-based compounds have also been found to have anti-arrhythmic and anti-anxiety effects . This suggests that “Methyl 4-(4-bromophenyl)thiophene-2-carboxylate” could be used in the research and development of new medications for heart rhythm disorders and anxiety disorders.
Antifungal and Antioxidant Agents
Thiophene derivatives have been shown to have antifungal and antioxidant properties . This implies that “Methyl 4-(4-bromophenyl)thiophene-2-carboxylate” could be used in the creation of new antifungal treatments and antioxidant supplements.
Anti-mitotic and Anti-microbial Medications
Thiophene-based compounds have been reported to have anti-mitotic and anti-microbial effects . This suggests that “Methyl 4-(4-bromophenyl)thiophene-2-carboxylate” could be used in the development of new anti-mitotic drugs for cancer treatment and anti-microbial agents for infection control.
Kinase Inhibitors and Anti-cancer Drugs
Thiophene derivatives have been found to inhibit kinases and have anti-cancer properties . This implies that “Methyl 4-(4-bromophenyl)thiophene-2-carboxylate” could be used in the research and development of new kinase inhibitors and anti-cancer drugs.
Organic Semiconductors
Thiophene-mediated molecules play a prominent role in the advancement of organic semiconductors . Therefore, “Methyl 4-(4-bromophenyl)thiophene-2-carboxylate” could potentially be used in the development of new organic semiconductors.
properties
IUPAC Name |
methyl 4-(4-bromophenyl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrO2S/c1-15-12(14)11-6-9(7-16-11)8-2-4-10(13)5-3-8/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNVMJKVPBOOKHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CS1)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30374928 |
Source
|
| Record name | methyl 4-(4-bromophenyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30374928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(4-bromophenyl)thiophene-2-carboxylate | |
CAS RN |
26137-07-5 |
Source
|
| Record name | methyl 4-(4-bromophenyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30374928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 26137-07-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
